Cas no 5697-00-7 (1,4-Naphthalenediol,1,4-diacetate)

1,4-Naphthalenediol,1,4-diacetate structure
5697-00-7 structure
Product Name:1,4-Naphthalenediol,1,4-diacetate
CAS No:5697-00-7
MF:C14H12O4
MW:244.242684364319
CID:367823
PubChem ID:79775
Update Time:2025-04-19

1,4-Naphthalenediol,1,4-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenediol,1,4-diacetate
    • (4-acetyloxynaphthalen-1-yl) acetate
    • 1,4-DIACETOXYNAPHTHALENE
    • 1,4-diacetoxy-naphthalene
    • 1,4-Diacetoxy-naphthalin
    • 1,4-Naphthalenediol, diacetate
    • AC1L2Y46
    • CTK8D7831
    • Naphthalene-1,4-diyl diacetate
    • Naphthalindiyl-(1.4)-diacetat
    • Naphthylen-(1.4)-diacetat
    • NSC30652
    • STK398369
    • SureCN4444465
    • AB01334845-03
    • EINECS 227-172-1
    • 1,4-Naphthalenediol, 1,4-diacetate
    • SCHEMBL4444465
    • AKOS004907705
    • NSC-30652
    • DTXSID40884184
    • NSC 30652
    • SFAVMNCWIUOBCX-UHFFFAOYSA-N
    • NCGC00341942-01
    • 5697-00-7
    • 1,4-NAPHTHLAENEDIOL, 1,4-DIACETATE
    • 5ABG24JW5W
    • 4-(Acetyloxy)-1-naphthyl acetate #
    • UNII-5ABG24JW5W
    • AB01334845-02
    • NS00047382
    • MDL: MFCD00450506
    • Inchi: 1S/C14H12O4/c1-9(15)17-13-7-8-14(18-10(2)16)12-6-4-3-5-11(12)13/h3-8H,1-2H3
    • InChI Key: SFAVMNCWIUOBCX-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=C2C=CC=CC2=1)OC(C)=O

Computed Properties

  • Exact Mass: 244.07356
  • Monoisotopic Mass: 244.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.228
  • Boiling Point: 385.3°Cat760mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.586
  • PSA: 52.6
  • LogP: 2.69040
  • Solubility: Not determined
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